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Compound Name: exo-2-Bromonorbornane

CAS No.: 2534-77-2

Cat. No.: B1266525
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Introduction
For researchers, scientists, and professionals in drug development, the precise structural

characterization of molecules is a foundational requirement for understanding their reactivity,

biological activity, and potential applications. Bicyclic systems, such as the norbornane

framework, present unique stereochemical challenges and opportunities. This technical guide

provides an in-depth analysis of the spectroscopic data for exo-2-bromonorbornane (also

known as exo-2-bromobicyclo[2.2.1]heptane), a key intermediate in synthetic organic

chemistry. We will delve into the nuances of its Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, offering insights grounded in established

spectroscopic principles.

The rigid, bridged structure of the norbornane skeleton imposes specific spatial relationships

between its constituent atoms, which are reflected in its spectroscopic signatures. The

introduction of a bromine substituent at the C2 position in the exo configuration further

influences the electronic environment and, consequently, the spectral output. This guide aims

to not only present the spectral data but also to explain the underlying reasons for the observed

chemical shifts, coupling constants, vibrational frequencies, and fragmentation patterns.
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Molecular Structure and Numbering
To facilitate the discussion of the spectroscopic data, the standard numbering convention for

the norbornane ring system is used.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1266525/docs?utm_src=pdf-body-img#spectroscopic-elucidation-of-exo-2-bromonorbornane-a-technical-guide
https://www.benchchem.com/product/b1266525/docs#spectroscopic-elucidation-of-exo-2-bromonorbornane-a-technical-guide
https://www.benchchem.com/product/b1266525/docs#spectroscopic-elucidation-of-exo-2-bromonorbornane-a-technical-guide
https://www.benchchem.com/product/b1266525/docs#spectroscopic-elucidation-of-exo-2-bromonorbornane-a-technical-guide
https://www.benchchem.com/product/b1266525/docs#spectroscopic-elucidation-of-exo-2-bromonorbornane-a-technical-guide
https://www.benchchem.com/product/b1266525?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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